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Compound of Interest

Compound Name: 4-Bromo-2-ethyl-1-iodobenzene

Cat. No.: B069907

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of the compound 4-
Bromo-2-ethyl-1-iodobenzene, a halogenated aromatic compound relevant in organic
synthesis and pharmaceutical research.

Core Data

The fundamental physicochemical property of 4-Bromo-2-ethyl-1-iodobenzene is its
molecular weight, which is a critical parameter for stoichiometric calculations in chemical
reactions, analytical characterization, and drug design.

Molecular Formula and Weight

The chemical formula for 4-Bromo-2-ethyl-1-iodobenzene is CsHsBrl.[1] Based on this
formula, the calculated molecular weight is 310.96 g/mol .[1]

Data Summary

The table below summarizes the key identifiers and the molecular weight of 4-Bromo-2-ethyl-
1-iodobenzene.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b069907?utm_src=pdf-interest
https://www.benchchem.com/product/b069907?utm_src=pdf-body
https://www.benchchem.com/product/b069907?utm_src=pdf-body
https://www.benchchem.com/product/b069907?utm_src=pdf-body
https://www.benchchem.com/product/b069907?utm_src=pdf-body
https://www.scbt.com/p/4-bromo-2-ethyl-1-iodobenzene-175278-30-5
https://www.scbt.com/p/4-bromo-2-ethyl-1-iodobenzene-175278-30-5
https://www.benchchem.com/product/b069907?utm_src=pdf-body
https://www.benchchem.com/product/b069907?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b069907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Parameter

Value

Reference

Chemical Name

4-Bromo-2-ethyl-1-

iodobenzene
CAS Number 175278-30-5 [1]
Molecular Formula CsHsBrl [1]
Molecular Weight 310.96 g/mol [1]

Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for 4-Bromo-2-ethyl-1-iodobenzene is detailed below.

Atomic Weight Contributions

The following table outlines the contribution of each element to the overall molecular weight of

the compound. Standard atomic weights from the International Union of Pure and Applied

Chemistry (IUPAC) are used for this calculation.

. . Total
Atomic Weight Number of o
Element Symbol Contribution (
(g/mol) Atoms
g/mol )
Carbon C 12.011 8 96.088
Hydrogen H 1.008 8 8.064
Bromine Br 79.904 1 79.904
lodine I 126.904 1 126.904
Total 310.960

Experimental Verification

While the theoretical molecular weight provides a precise value, experimental verification is

essential for confirming the identity and purity of a synthesized compound.
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Mass Spectrometry Protocol

Mass spectrometry is the primary technique used to determine the molecular weight of a
compound. A general protocol for the analysis of 4-Bromo-2-ethyl-1-iodobenzene is as
follows:

o Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile
organic solvent, such as methanol or acetonitrile.

« lonization: The sample is introduced into the mass spectrometer and ionized. Electron
lonization (EIl) or Electrospray lonization (ESI) are common techniques.

o Mass Analysis: The ionized molecules (molecular ions) and their fragments are separated
based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-
flight).

o Detection: The detector records the abundance of each ion at a specific m/z value.

o Data Analysis: The resulting mass spectrum will show a peak corresponding to the molecular
ion [M]*. The m/z value of this peak provides the experimental molecular weight. The
isotopic pattern of bromine and iodine should also be observable, further confirming the
elemental composition.

Logical Relationships

The following diagram illustrates the hierarchical relationship of the components that constitute
the molecular weight of 4-Bromo-2-ethyl-1-iodobenzene.

Molecular Weight
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Caption: Composition of 4-Bromo-2-ethyl-1-iodobenzene's molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. scbt.com [scbt.com]

 To cite this document: BenchChem. [Technical Guide: Molecular Weight of 4-Bromo-2-ethyl-
1-iodobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b069907#4-bromo-2-ethyl-1-iodobenzene-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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